Cas no 2228537-84-4 (tert-butyl 2-(4-cyclopropylphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(4-cyclopropylphenyl)piperazine-1-carboxylate
• CAS No: 2228537-84-4
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• CID: 6376511
• PubChem ID: 165700321
• Update Time: 2025-11-06

tert-butyl 2-(4-cyclopropylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-cyclopropylphenyl)piperazine-1-carboxylate
• EN300-1883244
• 2228537-84-4

• Inchi： 1S/C18H26N2O2/c1-18(2,3)22-17(21)20-11-10-19-12-16(20)15-8-6-14(7-9-15)13-4-5-13/h6-9,13,16,19H,4-5,10-12H2,1-3H3
• InChI Key： MGWBJJJRJSTBTL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC(=CC=1)C1CC1)=O

Computed Properties

• Exact Mass: 302.199428076g/mol
• Monoisotopic Mass: 302.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-(4-cyclopropylphenyl)piperazine-1-carboxylate

Recent Advances in the Study of tert-Butyl 2-(4-cyclopropylphenyl)piperazine-1-carboxylate (CAS: 2228537-84-4)

The compound tert-butyl 2-(4-cyclopropylphenyl)piperazine-1-carboxylate (CAS: 2228537-84-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This piperazine derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. This research briefing provides an overview of the latest findings related to this compound, highlighting its significance in contemporary medicinal chemistry.

Recent studies have focused on the synthesis and optimization of tert-butyl 2-(4-cyclopropylphenyl)piperazine-1-carboxylate, with particular emphasis on its role as a key intermediate in the production of biologically active molecules. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation. These advancements have facilitated the large-scale production of the compound, enabling further pharmacological evaluations.

Pharmacological investigations have revealed that tert-butyl 2-(4-cyclopropylphenyl)piperazine-1-carboxylate exhibits promising activity as a modulator of central nervous system (CNS) receptors. Preliminary in vitro and in vivo studies suggest its potential as a lead compound for the development of therapeutics targeting neurological disorders, including anxiety, depression, and schizophrenia. The compound's ability to interact with serotonin and dopamine receptors has been a focal point of recent research, with findings indicating its high selectivity and affinity for specific receptor subtypes.

In addition to its CNS applications, this piperazine derivative has also been explored for its anti-inflammatory and antimicrobial properties. Recent studies have demonstrated its efficacy in inhibiting pro-inflammatory cytokines and bacterial growth, suggesting its potential as a multi-target therapeutic agent. These findings underscore the versatility of tert-butyl 2-(4-cyclopropylphenyl)piperazine-1-carboxylate in addressing a broad spectrum of medical conditions.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and toxicity profiles require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies, with the goal of optimizing its therapeutic index.

In conclusion, tert-butyl 2-(4-cyclopropylphenyl)piperazine-1-carboxylate (CAS: 2228537-84-4) represents a valuable scaffold in medicinal chemistry, with diverse pharmacological applications. Continued research efforts are expected to unlock its full potential, paving the way for the development of novel therapeutics. This briefing serves as a comprehensive update on the current state of research, providing valuable insights for professionals in the chemical biology and pharmaceutical fields.